Cas no 63589-20-8 (2-ammoniothiazolium sulphate)
2-ammoniothiazolium sulphate structure
Product Name:2-ammoniothiazolium sulphate
CAS No:63589-20-8
MF:C3H6N2O4S2
MW:198.220737934113
CID:960515
PubChem ID:113363
Update Time:2025-04-19
2-ammoniothiazolium sulphate Chemical and Physical Properties
Names and Identifiers
-
- 2-ammoniothiazolium sulphate
- 1,3-thiazol-2-amine sulfate (1:1)
- 2-Thiazolamine, sulfate (1:1)
- 2-aminothiazole sulfate
- SCHEMBL3269558
- 61169-63-9
- QOJSIZLNPFGXCS-UHFFFAOYSA-N
- AMINOTHIAZOLE; SULFURIC ACID
- sulfuric acid;1,3-thiazol-2-amine
- Thiazol-2-amine xsulfate
- DTXSID7069948
- 63589-20-8
- EINECS 264-345-0
- G70481
-
- Inchi: 1S/C3H4N2S.H2O4S/c4-3-5-1-2-6-3;1-5(2,3)4/h1-2H,(H2,4,5);(H2,1,2,3,4)
- InChI Key: QOJSIZLNPFGXCS-UHFFFAOYSA-N
- SMILES: S1C=CN=C1N.S(=O)(=O)(O)O
Computed Properties
- Exact Mass: 197.97698
- Monoisotopic Mass: 197.97689902g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 129
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 150Ų
Experimental Properties
- PSA: 122.04
2-ammoniothiazolium sulphate Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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